Cas no 869725-55-3 (Propanedioic acid, 2-[[2-bromo-5-(trifluoromethyl)phenyl]methyl]-, 1,3-diethyl ester)

• Product Name: Propanedioic acid, 2-[[2-bromo-5-(trifluoromethyl)phenyl]methyl]-, 1,3-diethyl ester
• CAS No: 869725-55-3
• MF: C₁₅H₁₆BrF₃O₄
• MW: 397.184354782104
• CID: 6627631
• Update Time: 2024-01-08

Propanedioic acid, 2-[[2-bromo-5-(trifluoromethyl)phenyl]methyl]-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 2-[[2-bromo-5-(trifluoromethyl)phenyl]methyl]-, 1,3-diethyl ester

• Inchi： 1S/C15H16BrF3O4/c1-3-22-13(20)11(14(21)23-4-2)8-9-7-10(15(17,18)19)5-6-12(9)16/h5-7,11H,3-4,8H2,1-2H3
• InChI Key： BWEAJVNFRNCXNT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(CC1=CC(C(F)(F)F)=CC=C1Br)C(OCC)=O

Experimental Properties

• Density: 1.427±0.06 g/cm3(Predicted)
• Boiling Point: 379.9±37.0 °C(Predicted)
• pka: 12.07±0.59(Predicted)